Cas no 1628431-88-8 (4-(2-fluoro-2-methylpropyl)piperidin-4-ol)

• Product Name: 4-(2-fluoro-2-methylpropyl)piperidin-4-ol
• CAS No: 1628431-88-8
• MF: C₉H₁₈FNO
• MW: 175.24372625351
• CID: 6506960
• PubChem ID: 90419028
• Update Time: 2025-07-21

4-(2-fluoro-2-methylpropyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-2-methylpropyl)piperidin-4-ol
• EN300-1767922
• SCHEMBL16049749
• QVYZIVWXTUPHOI-UHFFFAOYSA-N
• 1628431-88-8
• 4-(2-fluoro-2-methylpropyl) piperidin-4-ol

• Inchi： 1S/C9H18FNO/c1-8(2,10)7-9(12)3-5-11-6-4-9/h11-12H,3-7H2,1-2H3
• InChI Key： QVYZIVWXTUPHOI-UHFFFAOYSA-N
• SMILES： FC(C)(C)CC1(CCNCC1)O

Computed Properties

• Exact Mass: 175.137242360g/mol
• Monoisotopic Mass: 175.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(2-fluoro-2-methylpropyl)piperidin-4-ol

Research Brief on 4-(2-fluoro-2-methylpropyl)piperidin-4-ol (CAS: 1628431-88-8): Recent Advances and Applications

4-(2-fluoro-2-methylpropyl)piperidin-4-ol (CAS: 1628431-88-8) is a fluorinated piperidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Recent studies have highlighted its role as a key intermediate or active moiety in the synthesis of novel pharmacologically active molecules.

Recent research has focused on the synthetic pathways and optimization of 4-(2-fluoro-2-methylpropyl)piperidin-4-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The fluorinated side chain of this compound is particularly noteworthy, as it enhances metabolic stability and bioavailability, making it a valuable scaffold for CNS-targeted drugs.

In pharmacological studies, 4-(2-fluoro-2-methylpropyl)piperidin-4-ol has shown promise as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo data suggest its potential affinity for sigma receptors, which are implicated in various neurological disorders, including depression and schizophrenia. However, further mechanistic studies are required to elucidate its exact binding profile and therapeutic potential.

The compound's physicochemical properties, such as its lipophilicity and pKa, have been extensively characterized in recent publications. These properties are critical for its absorption, distribution, metabolism, and excretion (ADME) profile, which is essential for its development as a drug candidate. Computational modeling studies have also been employed to predict its interactions with biological targets, providing insights for structure-activity relationship (SAR) optimization.

Despite these advancements, challenges remain in the clinical translation of 4-(2-fluoro-2-methylpropyl)piperidin-4-ol. Issues such as potential off-target effects and the need for improved selectivity are areas of active investigation. Collaborative efforts between academic and industrial researchers are underway to address these challenges, with several patents filed in the past year highlighting its commercial potential.

In conclusion, 4-(2-fluoro-2-methylpropyl)piperidin-4-ol (CAS: 1628431-88-8) represents a promising candidate in the realm of medicinal chemistry. Its unique structural attributes and pharmacological profile position it as a valuable tool for drug discovery, particularly in CNS disorders. Continued research and development efforts are expected to further unlock its potential, paving the way for novel therapeutic applications.